![molecular formula C13H14O4 B7847256 Methyl 7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate](/img/structure/B7847256.png)
Methyl 7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate
Overview
Description
Methyl 7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
- Methyl 7-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate is involved in the synthesis of illudalanes and has been used as a key intermediate. A notable example includes its conversion to indanones, leading to the formation of hexahydro-s-indacenone and facilitating the formal synthesis of illudinine (Girija, Shanker, & Rao, 1991).
- This compound is also instrumental in the synthesis of 1-Methyl-3-methoxy-7-isopropylnaphthalene, a derivative of eudalene, through a series of transformations including the Friedel-Crafts reaction (Adachi, 1973).
- It plays a role in the Diels–Alder reaction as an electron-deficient diene, demonstrating its utility in organic syntheses involving cyclic compounds (Boger & Mullican, 2003).
Development of Synthesis Techniques
- The compound has been used in the development of an enantioselective synthesis process for (R)-1-hydroxy-7-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid, highlighting advancements in asymmetric synthesis (Ainge, Ennis, Gidlund, Štefinović, & Vaz, 2003).
- It is also a component in the synthesis of various steroids and diterpenes, such as aphidicolin, demonstrating its versatility in complex organic syntheses (Pearson, Heywood, & Chandler, 1982; 1983).
Structural and Conformational Studies
- The compound has been used in the study of crystal structures of tetrahydronaphthalenes, aiding in the understanding of molecular conformations and arrangements in complex organic molecules (Kaiser, Weil, Gärtner, & Enev, 2023).
Pharmaceutical Research
- This compound has been explored in the context of sigma receptor binding and activity, indicating its potential relevance in pharmacological research and drug development (Berardi et al., 2005).
properties
IUPAC Name |
methyl 7-methoxy-1-oxo-3,4-dihydro-2H-naphthalene-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14O4/c1-16-9-5-3-8-4-6-10(13(15)17-2)12(14)11(8)7-9/h3,5,7,10H,4,6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVNFFABLEKIFNK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CCC(C2=O)C(=O)OC)C=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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